Cas no 117204-81-6 (Sophoraisoflavone A)

• Product Name: Sophoraisoflavone A
• CAS No: 117204-81-6
• MF: C₂₀H₁₆O₆
• MW: 352.337446212769
• CID: 153059
• PubChem ID: 10383349
• Update Time: 2025-06-07

Sophoraisoflavone A Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,5,7-dihydroxy-3-(5-hydroxy-2,2-dimethyl-2H-1-benzopyran-8-yl)-
• Sophora-iso-flavanone A
• 5,5\',7-trihydroxy-2\',2\'-dimethyl-2\'H,4H-[3,8\'-bichromen]-4-one
• Sophoraisoflavone A
• Allolicoisoflavone B
• [ "Allolicoisoflavone B" ]
• 3-(2,2-Dimethyl-5-hydroxy-2H-1-benzopyran-8-yl)-5,7-dihydroxy-4H-1-benzopyran-4-one
• SophoraisoflavoneA
• 5,7-dihydroxy-3-(5-hydroxy-2,2-dimethylchromen-8-yl)chromen-4-one
• LMPK12050319
• 117204-81-6
• HY-N1230
• CS-0016618
• AKOS032962727
• CHEMBL4069449
• Allolicoisoflavone A
• DA-58003
• Sophora-iso-flavone A

• Inchi： 1S/C20H16O6/c1-20(2)6-5-12-14(22)4-3-11(19(12)26-20)13-9-25-16-8-10(21)7-15(23)17(16)18(13)24/h3-9,21-23H,1-2H3
• InChI Key： RIDRQWKYWXHAOD-UHFFFAOYSA-N
• SMILES： O1C2C(=CC=C(C=2C=CC1(C)C)O)C1=COC2C=C(C=C(C=2C1=O)O)O

Computed Properties

• Exact Mass: 352.09500
• Monoisotopic Mass: 352.09468823 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 1
• Complexity: 638
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 96.2
• Molecular Weight: 352.3

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.443±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 235-237 ºC
• Solubility: Insuluble (8.5E-3 g/L) (25 ºC),
• PSA: 100.13000
• LogP: 3.76100

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Pyranoisoflavonoids
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone